![molecular formula C15H17NO2S B2429425 N-(3,4-Dimethylphenyl)-4-methylbenzenesulfonamide CAS No. 114097-27-7](/img/structure/B2429425.png)
N-(3,4-Dimethylphenyl)-4-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-Dimethylphenyl)-4-methylbenzenesulfonamide, commonly known as DMS, is a sulfonamide derivative that has been widely used in scientific research. It is a white crystalline powder that is soluble in organic solvents such as methanol, ethanol, and chloroform. DMS has been utilized in various applications, including as a reagent for the synthesis of other compounds, as a catalyst, and as a biological probe.
Scientific Research Applications
Synthesis and Characterization
Synthesis and Computational Study : A study by Murthy et al. (2018) detailed the synthesis and characterization of a similar sulfonamide molecule, emphasizing the use of spectroscopic tools and computational studies for structural analysis (Murthy et al., 2018).
Molecular-Electronic Structure Analysis : Rublova et al. (2017) synthesized two structural isomers of a dimethylphenylsulfonamide, providing insights into the molecular and electronic structures through X-ray crystal diffraction and quantum-chemical calculations (Rublova et al., 2017).
Biological and Medical Applications
Copper(II)-Sulfonamide Complexes : González-Álvarez et al. (2013) studied mixed-ligand copper(II)-sulfonamide complexes, focusing on their binding to DNA, DNA cleavage efficiency, and anticancer activity. This research highlights the potential medical applications of sulfonamide derivatives (González-Álvarez et al., 2013).
Antibacterial and Enzyme Inhibition : Abbasi et al. (2017) synthesized sulfonamide derivatives and assessed their antibacterial properties and enzyme inhibition potential, suggesting their therapeutic utility in inflammatory and bacterial ailments (Abbasi et al., 2017).
Spectroscopic and Structural Analysis
Monomer Spectroscopic Analysis : Karakaya et al. (2015) performed a detailed spectroscopic analysis of a dimethylbenzenesulfonamide derivative, providing insights into its interaction energies and hydrogen bonding in dimer structures (Karakaya et al., 2015).
Hirshfeld Surface Analysis : Purandara et al. (2018) conducted a Hirshfeld surface analysis of N-(4-methylbenzenesulfonyl)glycine hydrazone derivatives, exploring their crystal structures and molecular interactions (Purandara et al., 2018).
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-4-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S/c1-11-4-8-15(9-5-11)19(17,18)16-14-7-6-12(2)13(3)10-14/h4-10,16H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQUKYTXPMUKVOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-Dimethylphenyl)-4-methylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.